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Compound of Interest

Compound Name: NE-100 hydrochloride

Cat. No.: B1677940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NE-100 hydrochloride is a potent and selective antagonist of the sigma-1 receptor (σ1R), a

unique ligand-operated molecular chaperone located at the endoplasmic reticulum (ER).[1][2]

[3] It exhibits high affinity for the σ1R with a Ki value of 0.86 nM and displays significant

selectivity over the sigma-2 receptor and a wide range of other neurotransmitter receptors. Due

to its role in modulating cellular stress responses and neuronal function, NE-100 is a valuable

pharmacological tool for investigating the physiological and pathophysiological roles of the

sigma-1 receptor. Its potential therapeutic applications are being explored in areas such as

neuropsychiatric disorders, neurodegenerative diseases, and pain management.[2][4][5]

This document provides detailed protocols for the preparation of NE-100 hydrochloride stock

solutions to ensure accurate and reproducible experimental results.

Physicochemical and Biological Properties
A summary of the key quantitative data for NE-100 hydrochloride is presented below for easy

reference.
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Property Value References

Chemical Name

4-Methoxy-3-(2-phenylethoxy)-

N,N-

dipropylbenzeneethanamine

hydrochloride

Alternate Names
NE-100 HCl, NE100

Hydrochloride
[6]

CAS Number 149409-57-4 [1][6]

Molecular Formula C₂₃H₃₃NO₂·HCl [1]

Molecular Weight 391.97 g/mol [7]

Purity ≥98% (HPLC)

Appearance White solid [6]

Ki for σ1 Receptor 0.86 nM [7]

IC₅₀ for σ1 Receptor 4.16 nM [2][4][6]

Selectivity

>55-fold over σ2 receptors;

>6000-fold over D₁, D₂, 5-

HT₁ₐ, 5-HT₂, and PCP

receptors

Solubility Data
Proper dissolution is critical for accurate dosing in experimental settings. The solubility of NE-
100 hydrochloride in common laboratory solvents is summarized below.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes References

DMSO 39.2 100 ---

Water 1.96 5

Sonication and

heating to 60°C

may be required

for higher

concentrations.

[6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NE-100 hydrochloride in

dimethyl sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

NE-100 hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Sterile, polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Acclimatization: Before opening, allow the vial of NE-100 hydrochloride powder to

equilibrate to room temperature for at least 20-30 minutes. This prevents condensation of
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moisture onto the hygroscopic powder.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of NE-100 hydrochloride. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.92 mg of NE-100 hydrochloride (Molecular Weight = 391.97

g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the weighed NE-100 hydrochloride. For a 10 mM solution, if you weighed

3.92 mg, you would add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution to ensure there are no visible particulates.

If necessary, gentle warming in a 37°C water bath can aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the

compound from degradation.

Storage Conditions: Store the stock solution aliquots at -20°C for short-term storage (up to 2

weeks) or at -80°C for long-term storage (up to 6 months).[7] When ready to use, thaw an

aliquot at room temperature and dilute to the final working concentration in the appropriate

experimental buffer or medium.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling NE-100 hydrochloride and DMSO.

Handle the chemical powder in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Visualizing the Experimental Workflow and
Signaling Pathway
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To aid in the understanding of the experimental process and the mechanism of action of NE-

100, the following diagrams are provided.

Preparation of NE-100 Stock Solution

Equilibrate NE-100 vial to room temperature

Weigh NE-100 powder

Prevents condensation

Add anhydrous DMSO

Vortex to dissolve

Aliquot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for NE-100 hydrochloride stock solution preparation.
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Sigma-1 Receptor Signaling and NE-100 Inhibition
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Caption: NE-100's inhibitory action on the sigma-1 receptor pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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